Cas no 134355-31-0 (Methyl α-L-Idopyranosiduronic Acid Sodium Salt)

• Product Name: Methyl α-L-Idopyranosiduronic Acid Sodium Salt
• CAS No: 134355-31-0
• MF: C₇H₁₁NaO₇
• MW: 230.147814035416
• CID: 900103
• Update Time: 2025-11-07

Methyl α-L-Idopyranosiduronic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• methylidopyranosiduronic acid
• 1-OMe-α-L-IdoA
• Methyl
• Methyl α-L-Idopyrano
• Methyl α-L-Idopyranosiduronic Acid Sodium Salt
• METHYL A-L-IDOPYRANOSIDURONIC ACID SODIUM SALT
• METHYL ALPHA-L-IDOPYRANOSIDURONIC ACID SODIUM SALT
• Methyl0 Alpha-L-Idopyranosiduronic Acid0 Sodium Salt

• Inchi： 1S/C7H12O7.Na/c1-13-7-4(10)2(8)3(9)5(14-7)6(11)12;/h2-5,7-10H,1H3,(H,11,12);/q;+1/p-1/t2?,3-,4?,5?,7+;/m0./s1
• InChI Key： MSQCUKVSFZTPPA-MBUIZGCTSA-M
• SMILES： [Na+].O1[C@H](C(C([C@@H](C1C(=O)[O-])O)O)O)OC

Computed Properties

• Exact Mass: 230.04000
• Monoisotopic Mass: 230.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 461°C at 760 mmHg
• Flash Point: 192.1°C
• PSA: 119.28000
• LogP: -3.80970

Additional information on Methyl α-L-Idopyranosiduronic Acid Sodium Salt

Market Research and Analysis Report on Methyl α-L-Idopyranosiduronic Acid Sodium Salt (134355-31-0)

The compound Methyl α-L-Idopyranosiduronic Acid Sodium Salt, identified by the CAS number 134355-31-0, has garnered significant attention in the chemical and biomedical research communities. This compound is a derivative of α-L-idopyranosiduronic acid, which is a rare sugar acid with unique structural and functional properties. Its sodium salt form, combined with the methyl group, enhances its stability and solubility, making it a valuable reagent in various applications.

Recent studies have highlighted the potential of Methyl α-L-Idopyranosiduronic Acid Sodium Salt in glycomics research, where it serves as a key component in the synthesis of glycoconjugates and glycolipids. Its role in understanding carbohydrate-protein interactions has positioned it as an essential tool for researchers exploring the molecular basis of diseases such as cancer and infectious disorders.

In terms of market demand, this compound is increasingly sought after by pharmaceutical companies engaged in drug discovery and development. Its application in the synthesis of novel therapeutic agents targeting glycosylation pathways has driven its adoption across academic institutions and industrial research labs. Additionally, its use in diagnostic reagents and biotechnological processes further underscores its versatility in the biomedical sector.

The global supply chain for Methyl α-L-Idopyranosiduronic Acid Sodium Salt is currently dominated by specialized chemical manufacturers with expertise in fine chemical synthesis. These suppliers cater to both small-scale research needs and large-scale industrial production requirements. However, the limited availability of this compound necessitates continuous innovation in synthetic methodologies to meet growing demand.

To address market gaps, several research initiatives are focused on optimizing the synthesis of 134355-31-0. These efforts aim to enhance yield efficiency, reduce production costs, and ensure consistent quality standards. Collaborative partnerships between academia and industry are expected to accelerate advancements in this area, fostering sustainable growth for the product's market presence.

In conclusion, Methyl α-L-Idopyranosiduronic Acid Sodium Salt (134355-31-0) holds immense potential as a critical reagent in glycomics research and drug development. Its increasing demand across diverse applications underscores the need for robust supply chains and innovative manufacturing solutions to meet future market requirements effectively.